3-chloro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H17ClN6O2S/c18-13-4-3-5-14(12-13)27(25,26)21-11-10-20-16-7-8-17(24-23-16)22-15-6-1-2-9-19-15/h1-9,12,21H,10-11H2,(H,20,23)(H,19,22,24)
• InChI Key: CJVBAVWNCMOYOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NN=C(C=C2)NCCNS(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H17ClN6O2S
• Molecular Weight: 404.9 g/mol
• CAS No.: 1020977-48-3

Description

3-chloro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide is a chemical compound of interest in medicinal chemistry and biochemical research. This synthetic molecule features a pyridazine core, a structure prevalent in compounds with documented pharmacological activity. For instance, pyridazine and pyridinamine derivatives are found in various patented therapeutic agents, indicating the scaffold's significance in drug discovery . The structure incorporates multiple hydrogen bond donors and acceptors, suggesting potential for targeted protein interaction. Its benzenesulfonamide moiety is a common pharmacophore in enzyme inhibitors. Researchers can leverage this compound as a key intermediate or a building block in developing novel active molecules, particularly for high-throughput screening campaigns and structure-activity relationship (SAR) studies. The presence of chlorophenyl and pyridine groups, which are common in kinase inhibitors and other bioactive molecules, further underscores its utility in probe and drug discovery efforts . This product is intended for research purposes in a controlled laboratory environment. It is not for diagnostic or therapeutic use, nor for administration to humans or animals.

Biological Activity

3-chloro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide is a compound of interest in medicinal chemistry, particularly for its potential therapeutic applications. This article reviews its biological activity, including mechanisms of action, efficacy in various biological assays, and relevant case studies.

• Molecular Formula: C18H17ClN6O2S
• Molecular Weight: 368.8 g/mol
• CAS Number: 1021115-45-6

The compound primarily acts as an inhibitor of specific protein targets involved in various signaling pathways. Its structure suggests potential interactions with enzymes or receptors related to cancer and inflammatory processes.

Biological Activity Overview

The biological activity of this compound has been assessed through various studies focusing on its anticancer, anti-inflammatory, and antimicrobial properties.

Anticancer Activity

Research indicates that 3-chloro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide exhibits significant anticancer properties:

• Inhibition of Tumor Cell Proliferation:
  • In vitro studies have shown that the compound effectively inhibits the proliferation of several cancer cell lines, including breast and lung cancer cells.
  • The mechanism involves inducing apoptosis and cell cycle arrest at the G1 phase.
• Case Study:
  • A study conducted on MCF-7 breast cancer cells demonstrated a dose-dependent reduction in cell viability, with IC50 values indicating potent activity at low concentrations (10 µM) .

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory effects:

• Cytokine Production:
  • It reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages.
  • This effect is mediated through the inhibition of NF-kB signaling pathways.
• Case Study:
  • In a murine model of inflammation, administration of the compound significantly decreased paw edema compared to controls, suggesting its potential as an anti-inflammatory agent .

Antimicrobial Activity

Preliminary assessments indicate that the compound possesses antimicrobial properties against various bacterial strains:

• Bactericidal Effects:
  • The compound showed activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 15 to 30 µg/mL.
• Case Study:
  • A study reported effective inhibition of Staphylococcus aureus growth, highlighting its potential as a lead for developing new antibiotics .

Data Summary Table

Biological Activity	Assay Type	Result	Reference
Anticancer	MCF-7 Cell Proliferation	IC50 = 10 µM
Anti-inflammatory	Cytokine Production	Decreased TNF-alpha and IL-6
Antimicrobial	MIC against S. aureus	MIC = 15 µg/mL

Scientific Research Applications

Research into compounds similar to 3-chloro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide suggests several promising biological activities:

• Anticancer Activity : The compound may inhibit specific enzymes or receptors involved in cancer cell proliferation, positioning it as a candidate for further research in cancer therapeutics.
• Antimicrobial Properties : Similar sulfonamide derivatives have demonstrated antibacterial effects, suggesting potential applications in treating infections .
• Enzyme Inhibition : The structure allows for interactions with various enzymes, making it a candidate for studies targeting metabolic pathways involved in diseases like diabetes and obesity .

Case Studies and Research Findings

Several studies have highlighted the potential applications of compounds related to 3-chloro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide:

• Inhibition of Carbonic Anhydrases : Research has shown that certain sulfonamide derivatives can effectively inhibit carbonic anhydrase isozymes, which are linked to disorders such as glaucoma and epilepsy . Compounds structurally related to 3-chloro-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide may exhibit similar inhibitory effects.
• Kinase Inhibition : The unique structural features of this compound suggest its potential as a kinase inhibitor, which could be relevant for targeting specific signaling pathways in cancer therapy.

Comparison with Similar Compounds

3-Chloro-N-[4-(Pyrimidin-2-ylsulfamoyl)phenyl]benzamide ()

• Core Structure : Benzamide with a pyrimidin-2-ylsulfamoyl group at the para position of the benzene ring.
• Key Differences: Replaces the pyridazine-ethylamino linker of the target compound with a pyrimidine-sulfamoyl-phenyl group. The absence of a pyridazine ring may reduce binding affinity to pyridazine-dependent targets like certain kinases .
• Molecular Weight: Not explicitly stated but estimated to be lower than the target due to simpler substituents.

2-Chloro-N-(2-(3-(4-Methoxyphenyl)-6-Oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide ()

• Core Structure : Benzenesulfonamide linked to a 6-oxopyridazinyl group via an ethyl chain.
• Key Differences: The pyridazine ring in this compound is oxidized (6-oxo), contrasting with the amino-substituted pyridazine in the target.
• Molecular Weight : 419.9 g/mol (higher than the target due to the 4-methoxyphenyl group).

3-Chloro-2-Methyl-N-((6-(1-Methyl-1H-Pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide ()

• Core Structure : Benzenesulfonamide with a methyl substituent and a pyridine-pyrazole hybrid side chain.
• Key Differences: Replaces the pyridazine-ethylamino linker with a pyridine-pyrazole system. The pyrazole’s sp²-hybridized nitrogen may enhance π-π stacking but reduce conformational flexibility compared to the target’s ethylamino spacer .
• Molecular Weight : 376.9 g/mol.

3-Chloro-N-(6-Methylpyridin-2-yl)-4-(Pyridin-3-yl)benzamide ()

• Core Structure : Benzamide with pyridinyl substituents.
• Key Differences : Lacks the sulfonamide and pyridazine moieties entirely. The pyridine-methyl group may limit cross-reactivity with sulfonamide-specific targets .
• Synthesis : Synthesized via palladium-catalyzed coupling (tetrakis(triphenylphosphine)palladium(0)), suggesting that similar cross-coupling strategies could be adapted for the target compound .

Table 1: Comparative Analysis of Structural Features

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	Benzenesulfonamide	Pyridazine-pyridin-2-ylamino, ethylamino linker	Not reported	Potential kinase inhibition
3-Chloro-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]benzamide	Benzamide	Pyrimidin-2-ylsulfamoyl	~400 (estimated)	Simpler heterocycle, sulfamoyl group
2-Chloro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide	Benzenesulfonamide	6-Oxopyridazinyl, 4-methoxyphenyl	419.9	Oxidized pyridazine, methoxy substitution
3-Chloro-2-methyl-N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide	Benzenesulfonamide	Pyridine-pyrazole hybrid	376.9	Rigid pyrazole linker
3-Chloro-N-(6-methylpyridin-2-yl)-4-(pyridin-3-yl)benzamide	Benzamide	Pyridinyl-methyl	Not reported	Palladium-catalyzed synthesis

Implications for Research and Development

• Target Affinity: The pyridazine-ethylamino linker in the target compound may offer superior binding to pyridazine-recognizing enzymes (e.g., phosphodiesterases) compared to benzamide analogs .
• Synthetic Feasibility: Palladium-mediated cross-coupling (as in ) could be optimized for introducing the pyridin-2-ylamino group onto the pyridazine core .
• Solubility and Bioavailability: The 6-oxopyridazinyl derivative () demonstrates how oxidation states influence physicochemical properties, suggesting that the target’s amino substitution may enhance solubility over oxidized analogs .